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Compound of Interest

Compound Name: Tricin

Cat. No. B192558

Tricin: A Comprehensive Technical Guide

An In-depth Analysis of the Chemical Structure,
Properties, and Biological Activities of a Promising
Flavonoid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricin is a naturally occurring O-methylated flavone, a class of flavonoids found in various
plants, most notably in rice bran and sugarcane.[1] Its formal chemical name is 5,7-dihydroxy-
2-(4-hydroxy-3,5-dimethoxyphenyl)-4H-1-benzopyran-4-one.[1][2][3] This document provides a
detailed technical overview of Tricin, encompassing its chemical structure, physicochemical
properties, and significant biological activities, with a focus on its potential therapeutic
applications. The information is presented to support further research and development efforts
in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Identification

Tricin's molecular structure is characterized by a flavone backbone with hydroxyl and methoxy
functional groups. These substitutions are crucial for its biological activity and physicochemical
properties.
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Identifier Value
5,7-dihydroxy-2-(4-hydroxy-3,5-
IUPAC Name dimethoxyphenyl)-4H-1-benzopyran-4-one[1][2]

[4]

Molecular Formula

C17H1407[1][4]

SMILES

COC1=CC(=CC(=C10)0C)C2=CC(=0)C3=C(C
=C(C=C302)0)O0[1][4]

CAS Number

520-32-1[1][4]

Physicochemical Properties

The physicochemical properties of Tricin are essential for its handling, formulation, and

pharmacokinetic profiling.
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Property Value Experimental Method
Molecular Weight 330.29 g/mol [1][4] Mass Spectrometry
) ) Fisher-Johns melting point
Melting Point 285-287 °C[2]
apparatus[2]

Moderately soluble in polar

organic solvents like methanol

and ethanol; limited aqueous Gravimetric method or UV/Vis

- solubility.[2] Solubility spectrophotometry to

Solubility

increases with higher
temperatures and greater
ethanol content in water-

ethanol mixtures.

determine concentration in

saturated solutions.[1]

UV Absorption Maxima (in
Methanol)

254 nm, 350 nm[2][3]

UV-Vis Spectroscopy

pKa

Data not available in the

reviewed literature.

Spectrophotometric or
potentiometric titration are
suitable methods for

determination.

Biological Activities and Signaling Pathways

Tricin exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and anti-

viral effects. These activities are mediated through its interaction with various cellular signaling

pathways.

Anti-inflammatory Activity

Tricin demonstrates potent anti-inflammatory properties by modulating key signaling cascades

involved in the inflammatory response.

o NF-kB Pathway: Tricin inhibits the activation of Nuclear Factor-kappa B (NF-kB), a critical

transcription factor for pro-inflammatory gene expression. It has been shown to prevent the

translocation of the p65 subunit of NF-kB to the nucleus.
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» PI3K/Akt Pathway: Tricin can modulate the Phosphoinositide 3-kinase (PI3K)/Akt signaling
pathway, which plays a role in regulating inflammation. It can induce the activation of PI3K
and the phosphorylation of Akt, which can have a negative regulatory effect on inflammation.

 MAPK Pathway: Tricin has been observed to block the p38 Mitogen-Activated Protein
Kinase (MAPK) pathway, which is involved in the production of inflammatory mediators.

o JAK/STAT Pathway: Tricin can interfere with the Janus kinase/signal transducer and
activator of transcription (JAK/STAT) signaling pathway, inhibiting the activation of STAT1
and STATS3.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

?7

Y

p38 MAP:_‘

NF-kB (p65/p50)

PI3K

Akt

[ranslocation

Nucleus

NF-kB (p65/p50)

Pro-inflammatory
Gene Expressio

© 2025 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Cell Me

mbrane

Growth Factor

Receptor

Mitochondrion

Cytilasm

PI3K

llUDP].lUJ. y J.ClLCD

l

mTOR

ranslocation

ol

Cell Survival &
Proliferation Gene

Nucleus

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(e.g., plasma extraction) v
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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